N-(4-CARBAMOYLPHENYL)-1-(4-METHYLBENZENESULFONYL)PIPERIDINE-4-CARBOXAMIDE

• IUPAC Name: N-(4-carbamoylphenyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H23N3O4S/c1-14-2-8-18(9-3-14)28(26,27)23-12-10-16(11-13-23)20(25)22-17-6-4-15(5-7-17)19(21)24/h2-9,16H,10-13H2,1H3,(H2,21,24)(H,22,25)
• InChI Key: WNUPQVBBGVAYHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

N-(4-Carbamoylphenyl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide is a synthetic piperidine carboxamide derivative characterized by two key substituents:

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-CARBAMOYLPHENYL)-1-(4-METHYLBENZENESULFONYL)PIPERIDINE-4-CARBOXAMIDE typically involves multiple steps, including the formation of the piperidine ring, sulfonylation, and carbamoylation. Common reagents used in these steps include piperidine, sulfonyl chlorides, and isocyanates. Reaction conditions often involve the use of organic solvents such as dichloromethane or acetonitrile, and catalysts like triethylamine or pyridine.

Industrial Production Methods

Industrial production methods for such compounds usually involve optimizing the synthetic route for scalability, yield, and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques like crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-CARBAMOYLPHENYL)-1-(4-METHYLBENZENESULFONYL)PIPERIDINE-4-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: Typically involves reagents like hydrogen peroxide or potassium permanganate.

Reduction: Commonly uses reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Can occur at the aromatic rings or the piperidine nitrogen, using reagents like halides or nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry: As a building block for more complex molecules.

Biology: As a probe to study biological pathways.

Medicine: Potentially as an inhibitor of enzymes or receptors.

Industry: In the development of new materials or catalysts.

Mechanism of Action

The mechanism of action for N-(4-CARBAMOYLPHENYL)-1-(4-METHYLBENZENESULFONYL)PIPERIDINE-4-CARBOXAMIDE would depend on its specific biological target. Generally, such compounds may interact with proteins or enzymes, inhibiting their activity by binding to active sites or allosteric sites. This interaction can modulate various cellular pathways and biological processes.

Comparison with Similar Compounds

Anti-Angiogenic and DNA Cleavage Agents

Compound: N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide ()

• Structural Differences: Replaces the 4-methylbenzenesulfonyl and carbamoylphenyl groups with a pyridinylpyrimidinyl-amino-phenyl moiety.
• Functional Impact :
  • The pyrimidine ring enables π-π stacking and kinase inhibition, driving anti-angiogenic activity (IC₅₀ values ≤ 1 μM in endothelial cell assays) .
  • DNA cleavage activity is attributed to the planar heterocyclic system, absent in the target compound.
• Therapeutic Potential: Superior anticancer activity due to dual mechanisms but may suffer from higher toxicity risks compared to the sulfonyl-containing target compound.

Chlorophenyl-Pyrrolopyrimidine Derivatives

Compound: (S)-4-Amino-N-(1-(4-chlorophenyl)-3-hydroxypropyl)-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide ()

• Structural Differences : Features a chlorophenyl group and pyrrolopyrimidine ring instead of the methylbenzenesulfonyl and carbamoylphenyl groups.
• Functional Impact :
  • Chlorophenyl enhances metabolic stability and membrane penetration.
  • Pyrrolopyrimidine enables kinase inhibition (e.g., JAK2/STAT3 pathways), suggesting antiproliferative activity .
• Therapeutic Potential: Likely optimized for chronic diseases requiring prolonged dosing, whereas the target compound’s sulfonyl group may favor acute applications.

SARS-CoV-2 Inhibitors

Compounds :

• (R)-N-(4-fluorobenzyl)-1-(1-(naphthalen-1-yl)ethyl)piperidine-4-carboxamide
• (R)-N-((2-methoxypyridin-4-yl)methyl)-1-(1-(naphthalen-1-yl)ethyl)piperidine-4-carboxamide ()
• Structural Differences : Fluorobenzyl/methoxypyridinylmethyl and naphthyl groups replace the target compound’s sulfonyl and carbamoylphenyl groups.
• Functional Impact :
  • Fluorine and methoxy groups improve solubility and viral protease binding (e.g., SARS-CoV-2 Mᴾᴿᴼ) .
  • Naphthyl groups enhance hydrophobic interactions, critical for viral entry inhibition.
• Therapeutic Potential: These compounds prioritize antiviral efficacy, whereas the target compound’s bulkier sulfonyl group may limit such applications.

Methoxyphenyl-Sulfonyl Derivatives

Compound : N-(4-Methoxyphenyl)-1-(phenylsulfonyl)-4-piperidinecarboxamide ()

• Structural Differences : Methoxyphenyl and phenylsulfonyl groups differ from the target’s carbamoylphenyl and 4-methylbenzenesulfonyl groups.
• Functional Impact :
  • Methoxy group increases electron density, enhancing solubility but reducing metabolic stability.
  • Phenylsulfonyl vs. 4-methylbenzenesulfonyl: The latter’s methyl group improves lipophilicity, favoring blood-brain barrier penetration .
• Therapeutic Potential: Both compounds may share CNS-targeted applications, but the target compound’s carbamoyl group could reduce off-target effects.

Data Table: Key Comparison Metrics

Compound	Structural Highlights	Biological Activity	Solubility (Predicted)	Key References
Target Compound	4-Methylbenzenesulfonyl, carbamoylphenyl	Hypothesized anti-angiogenic	Moderate (logP ~3.5)	N/A
Pyridinylpyrimidinyl Analog (Ev1)	Pyridinylpyrimidine, methylphenyl	Anti-angiogenic, DNA cleavage	Low (logP ~4.2)
Chlorophenyl-Pyrrolopyrimidine (Ev2)	Chlorophenyl, pyrrolopyrimidine	Antiproliferative	Moderate (logP ~3.8)
SARS-CoV-2 Inhibitors (Ev3)	Fluorobenzyl, naphthyl	Antiviral	High (logP ~2.9)
Methoxyphenyl-Sulfonyl Analog (Ev4)	Methoxyphenyl, phenylsulfonyl	CNS-targeted	High (logP ~2.7)

Research Findings and Implications

• Anti-Cancer Potential: The target compound’s sulfonyl group may mimic tyrosine kinase inhibitor scaffolds (e.g., sunitinib), but its carbamoylphenyl group likely reduces off-target DNA interactions compared to pyrimidine-based analogs .
• Metabolic Stability : The 4-methylbenzenesulfonyl group could enhance hepatic stability over methoxy or chlorophenyl derivatives, as sulfonamides resist CYP450 oxidation .
• Therapeutic Versatility : Structural flexibility of the piperidine carboxamide core allows tuning for diverse applications (e.g., antiviral with fluorobenzyl groups, anticancer with heterocycles).